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Compound of Interest

Compound Name: ODM-203

Cat. No.: B8093364 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like ODM-203 is a critical component of laboratory safety

and environmental responsibility. This document provides essential guidance on the safe

disposal of ODM-203, a selective inhibitor of Fibroblast Growth Factor Receptors (FGFR) and

Vascular Endothelial Growth Factor Receptors (VEGFR) investigated for its anti-tumor activity.

While specific disposal instructions for ODM-203 are not publicly available, the compound

should be managed as hazardous chemotherapy waste due to its cytotoxic potential. The

following procedures are based on established guidelines for the disposal of antineoplastic

agents and other hazardous drugs in a laboratory setting.

Immediate Safety and Handling Precautions
Before commencing any procedure involving ODM-203, it is imperative to consult the Safety

Data Sheet (SDS) provided by the supplier. All personnel handling ODM-203 must be trained in

the safe handling of potent compounds and wear appropriate Personal Protective Equipment

(PPE).

Recommended Personal Protective Equipment (PPE):
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PPE Component Specification

Gloves
Double gloving with chemotherapy-rated nitrile

gloves is recommended.

Lab Coat
A disposable, solid-front gown with long sleeves

and tight-fitting cuffs.

Eye Protection Chemical splash goggles or a full-face shield.

Respiratory Protection

A NIOSH-approved respirator may be necessary

for handling the powder form or if there is a risk

of aerosolization.

ODM-203 Disposal Procedures: A Step-by-Step
Guide
The disposal of ODM-203 and any contaminated materials must be carried out in accordance

with local, state, and federal regulations. The primary method for the disposal of chemotherapy

waste is high-temperature incineration.

Step 1: Waste Segregation

Proper segregation of waste at the point of generation is crucial to ensure safe and compliant

disposal. ODM-203 waste is categorized into "bulk" and "trace" waste.

Bulk Chemical Waste: This category includes any amount of unused or expired ODM-203
powder, solutions with a concentration greater than 3% of the original product, and materials

used to clean up significant spills.[1]

Trace Contaminated Waste: This includes items with minimal residual amounts of ODM-203
(less than 3% of the original volume), such as empty vials, weigh boats, and contaminated

PPE.[1]

Step 2: Containerization

Use designated, properly labeled containers for each waste stream.
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Waste Type Container Labeling

Bulk ODM-203 Waste

A black, leak-proof, and

puncture-resistant hazardous

waste container.[1]

"Hazardous Waste,"

"Chemotherapy Waste,"

"Toxic," and the chemical

name "ODM-203."

Trace ODM-203 Waste

A yellow, leak-proof, and

puncture-resistant container

specifically for chemotherapy

waste.[2]

"Trace Chemotherapy Waste,"

"Incinerate Only."

Contaminated Sharps

A yellow, puncture-proof

sharps container specifically

for chemotherapy-

contaminated sharps.[2]

"Chemotherapy Sharps,"

"Incinerate Only."

Step 3: Disposal of Unused ODM-203

Solid ODM-203: Unused or expired ODM-203 powder should be disposed of as bulk

hazardous chemical waste. Do not attempt to dissolve it solely for disposal.

ODM-203 Solutions: Unused solutions should be collected in a designated, sealed, and

labeled hazardous waste container. Do not pour ODM-203 solutions down the drain.

Step 4: Disposal of Contaminated Materials

PPE: All disposable PPE, including gowns, gloves, and shoe covers, should be disposed of

in the designated yellow trace chemotherapy waste container immediately after use.[2]

Labware: Disposable labware (e.g., pipette tips, plastic tubes) contaminated with trace

amounts of ODM-203 should be placed in the yellow trace chemotherapy waste container.

Glassware should be decontaminated or disposed of as hazardous waste.

Spill Cleanup Materials: All materials used to clean up an ODM-203 spill, regardless of the

size, must be disposed of as bulk hazardous chemotherapy waste in a black container.

Step 5: Waste Pickup and Disposal
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Arrange for the collection of hazardous waste by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal contractor. Ensure all

containers are securely sealed and properly labeled before pickup.

Experimental Protocols Referenced
The disposal procedures outlined above are based on general guidelines for handling and

disposing of chemotherapy agents and hazardous chemicals in a research setting. For specific

experimental protocols involving ODM-203, researchers should refer to the primary literature.

ODM-203 has been investigated for its inhibitory effects on FGFR and VEGFR signaling

pathways.[3][4][5][6]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of ODM-203 waste.
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ODM-203 Waste Disposal Workflow
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Caption: Decision tree for the segregation and disposal of ODM-203 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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